8-Methylquinoline-5-carbonyl chloride

• CAS No.: 204783-04-0
• Molecular Formula: C11H8ClNO
• Molecular Weight: 205.64 g/mol
• IUPAC Name: 8-methylquinoline-5-carbonyl chloride
• InChI: InChI=1S/C11H8ClNO/c1-7-4-5-9(11(12)14)8-3-2-6-13-10(7)8/h2-6H,1H3
• InChI Key: VMCWEVYZYNAXOK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1)C(=O)Cl)C=CC=N2

Description

8-Methylquinoline-5-carbonyl chloride is a chemical reagent designed for research applications and is strictly For Research Use Only. It is not intended for diagnostic or therapeutic procedures. Quinolones and their derivatives represent one of the most significant classes of synthetic heterocycles in drug discovery . The quinoline core is a privileged structure in medicinal chemistry, known for conferring a broad spectrum of remarkable pharmacological effects, including antibacterial, antimalarial, antitumor, and antiviral activities . As a carbonyl chloride derivative, this compound is a reactive intermediate primarily used in organic synthesis and pharmaceutical research. It is typically employed in nucleophilic acyl substitution reactions, such as the formation of amide bonds, to generate novel quinoline-5-carboxamide derivatives for screening and development as potential therapeutic agents . The methyl group at the 8-position of the quinoline ring is a common feature in metallation reactions and coordination chemistry, used to create complexes with specific geometric properties for material science applications . Researchers value this compound for its utility in constructing complex molecules aimed at addressing the urgent need for new active compounds in the face of emerging global challenges like antibiotic resistance . Handle with appropriate safety precautions.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Variations

The following table highlights key differences between 8-methylquinoline-5-carbonyl chloride and related quinoline derivatives:

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	PSA (Ų)	LogP	Key Properties/Applications
8-Methylquinoline-5-carbonyl chloride	8-CH₃, 5-COCl	C₁₁H₈ClNO	~217.64	~39.19	~2.33	Precursor for bioactive amides; high reactivity
8-Methoxyquinoline-5-sulfonyl chloride ()	8-OCH₃, 5-SO₂Cl	C₁₀H₈ClNO₃S	273.70	74.70	~1.80	Anticancer/antibacterial sulfonamide synthesis
5-Fluoro-8-Quinolinesulfonyl chloride ()	8-H, 5-SO₂Cl, 2-F	C₉H₅ClFNO₂S	253.66	74.70	~2.10	Sulfonating agent; fluorinated analog for tuning solubility
Methyl 8-methylquinoline-5-carboxylate ()	8-CH₃, 5-COOCH₃	C₁₂H₁₁NO₂	201.22	39.19	2.33	Stable ester; intermediate for hydrolysis to acids
8-(Chloromethyl)-5-methoxyquinoline hydrochloride ()	8-CH₂Cl, 5-OCH₃	C₁₁H₁₁Cl₂NO	243.02	22.12	~2.50	Chloromethyl group enhances alkylation potential

Key Observations:

• Reactivity : The carbonyl chloride group in the target compound exhibits higher electrophilicity compared to sulfonyl chlorides () or esters (), enabling faster nucleophilic acyl substitutions.
• Polar Surface Area (PSA): The target compound’s PSA (~39.19 Ų) aligns with methyl 8-methylquinoline-5-carboxylate (), suggesting similar membrane permeability. Sulfonyl chlorides (e.g., , PSA = 74.70 Ų) are more polar due to the SO₂ group.
• LogP : The methyl group at position 8 enhances hydrophobicity (LogP ~2.33), comparable to the ester analog (). Fluorinated derivatives () show slightly higher LogP due to fluorine’s lipophilicity.

Preparation Methods

Reaction Mechanism and Conditions

The reaction proceeds via cyclodehydration, facilitated by FeCl₃·6H₂O and CCl₄ as catalysts. Key parameters include:

• Temperature : 150°C

• Duration : 8 hours

• Atmosphere : Inert argon

• Yield : 92%

The mechanism involves initial formation of a β-hydroxypropionaldehyde intermediate, followed by acid-catalyzed cyclization and aromatization. The methyl group from o-toluidine directs substitution to the 8-position of the quinoline ring.

Scalability and Optimization

Industrial adaptations of this method employ continuous flow reactors to enhance efficiency. Post-reaction workup involves neutralization with NaOH, extraction with methylene chloride, and vacuum distillation to isolate 8-methylquinoline.

Chlorination of 8-Methylquinoline-5-carboxylic Acid

The final step involves converting the carboxylic acid to the corresponding acyl chloride. Draper’s thesis (1968) confirms the use of thionyl chloride (SOCl₂) for this transformation, yielding 8-methylquinoline-5-carbonyl chloride.

Reaction Conditions and Workup

• Reagents : Excess SOCl₂ (3–5 equivalents)

• Temperature : Reflux (70–80°C)

• Duration : 2–4 hours

• Yield : Typically >85%

The reaction is monitored via TLC, and residual SOCl₂ is removed under reduced pressure. The product is purified by distillation or recrystallization from non-polar solvents.

Comparative Analysis of Synthetic Routes

Step	Reagents/Conditions	Yield	Source
Quinoline synthesis	o-Toluidine, 1,3-propanediol, FeCl₃·6H₂O	92%
Oxidation	N-hydroxyphthalimide, O₂, 80–100°C	90–93%
Chlorination	SOCl₂, reflux	>85%

Industrial and Environmental Considerations

The patent CN111377862B highlights advancements in sustainability, such as using oxygen as a green oxidant and minimizing waste acid production. Scalability is achieved through:

• Continuous flow systems for the Skraup reaction

• Catalyst recycling in oxidation steps

• Solvent recovery in chlorination

Q & A

Q. What are the standard synthetic routes for preparing 8-Methylquinoline-5-carbonyl chloride?

The synthesis typically involves converting 8-methylquinoline-5-carboxylic acid to its corresponding acyl chloride using thionyl chloride (SOCl₂). This method is analogous to procedures described for structurally similar quinoline derivatives, where SOCl₂ reacts with the carboxylic acid under reflux conditions in anhydrous solvents like dichloromethane. The reaction is monitored via TLC, and the product is purified through vacuum distillation or recrystallization .

Q. Which analytical techniques are essential for characterizing 8-Methylquinoline-5-carbonyl chloride?

Key techniques include:

• NMR spectroscopy (¹H and ¹³C) to confirm substituent positions and purity.
• HPLC for assessing purity and detecting by-products.
• X-ray crystallography or computational modeling (e.g., DFT) to resolve 3D conformation and electronic properties.
• FT-IR to verify the carbonyl chloride functional group (C=O and C-Cl stretches) .

Q. What are the primary chemical reactions of 8-Methylquinoline-5-carbonyl chloride in organic synthesis?

The compound acts as an electrophile in nucleophilic acyl substitution reactions. Common reactions include:

• Amidation : Reacting with amines to form amides.
• Esterification : Reaction with alcohols to yield esters.
• Coordination chemistry : Binding to metal centers (e.g., Ru or Pt) for catalytic studies. Reaction conditions (e.g., anhydrous solvents, temperature control) are critical to minimize hydrolysis .

Advanced Research Questions

Q. How do substituent positions on the quinoline ring influence the reactivity of 8-Methylquinoline-5-carbonyl chloride?

The methyl group at position 8 enhances steric hindrance, potentially slowing nucleophilic attacks at adjacent positions. The carbonyl chloride at position 5 directs electrophilic substitution to the 3- or 7-position due to electronic effects. Computational studies (e.g., molecular electrostatic potential maps) can predict regioselectivity in reactions .

Q. What methodologies are effective in optimizing acylation reactions with 8-Methylquinoline-5-carbonyl chloride?

• Solvent selection : Use anhydrous solvents (e.g., THF, DCM) to prevent hydrolysis.
• Catalysis : Add Lewis acids (e.g., AlCl₃) to activate the carbonyl group.
• Temperature control : Lower temperatures (-10°C to 0°C) reduce side reactions.
• Real-time monitoring : Employ in-situ techniques like FT-IR or Raman spectroscopy to track reaction progress .

Q. How can researchers resolve contradictions in reported biological activity data for quinoline derivatives?

• Dose-response studies : Systematically vary concentrations to identify non-linear effects.
• Target validation : Use CRISPR-Cas9 knockouts or siRNA to confirm specificity.
• Structural analogs : Compare activity with derivatives (e.g., 5-chloro-8-methylquinoline-3-carboxylic acid) to isolate substituent effects .

Q. What strategies are recommended for studying the interaction of 8-Methylquinoline-5-carbonyl chloride with biological targets?

• Surface plasmon resonance (SPR) : Quantify binding affinity with proteins.
• Molecular docking : Predict binding modes using software like AutoDock.
• Isothermal titration calorimetry (ITC) : Measure thermodynamic parameters (ΔH, ΔS).
• In vitro assays : Test against bacterial strains (e.g., S. aureus) to evaluate antimicrobial potential .